Cas no 1261976-59-3 (2-(2-Chloro-5-hydroxyphenyl)-6-methylbenzoic acid)

• Product Name: 2-(2-Chloro-5-hydroxyphenyl)-6-methylbenzoic acid
• CAS No: 1261976-59-3
• MF: C₁₄H₁₁ClO₃
• MW: 262.688343286514
• MDL: MFCD18320957
• CID: 2622335
• PubChem ID: 53226848
• Update Time: 2025-06-09

2-(2-Chloro-5-hydroxyphenyl)-6-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID60690466
• 2-(2-Chloro-5-hydroxyphenyl)-6-methylbenzoic acid, 95%
• 2-(2-CHLORO-5-HYDROXYPHENYL)-6-METHYLBENZOIC ACID
• 1261976-59-3
• MFCD18320957
• 2'-Chloro-5'-hydroxy-3-methyl[1,1'-biphenyl]-2-carboxylic acid
• 2-(2-Chloro-5-hydroxyphenyl)-6-methylbenzoic acid

• MDL： MFCD18320957
• Inchi： 1S/C14H11ClO3/c1-8-3-2-4-10(13(8)14(17)18)11-7-9(16)5-6-12(11)15/h2-7,16H,1H3,(H,17,18)
• InChI Key： QYBFLUSXHDKKAP-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C1C=CC=C(C)C=1C(=O)O)O

Computed Properties

• Exact Mass: 262.04
• Monoisotopic Mass: 262.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5A^2
• XLogP3: 3.7

Additional information on 2-(2-Chloro-5-hydroxyphenyl)-6-methylbenzoic acid

Introduction to 2-(2-Chloro-5-hydroxyphenyl)-6-methylbenzoic acid (CAS No. 1261976-59-3)

2-(2-Chloro-5-hydroxyphenyl)-6-methylbenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1261976-59-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This benzoic acid derivative features a unique structural configuration, incorporating both chloro and hydroxyl substituents on a phenyl ring, alongside a methyl group at the sixth position. Such structural attributes not only contribute to its distinct chemical properties but also open up diverse possibilities for its application in synthetic chemistry and drug development.

The compound's molecular structure, characterized by its aromatic ring system, makes it a promising candidate for further exploration in medicinal chemistry. The presence of the chloro group at the 2-position and the hydroxyl group at the 5-position introduces both electronic and steric effects that can influence its reactivity and interactions with biological targets. Additionally, the methyl group at the 6-position further modulates its physicochemical properties, potentially enhancing solubility and metabolic stability—key factors in pharmaceutical design.

In recent years, there has been growing interest in developing novel benzoic acid derivatives as intermediates or lead compounds for therapeutic applications. The specific arrangement of substituents in 2-(2-Chloro-5-hydroxyphenyl)-6-methylbenzoic acid aligns well with current trends in drug discovery, particularly in targeting inflammatory and metabolic diseases. Studies have begun to explore its potential role as a precursor in synthesizing more complex molecules with enhanced pharmacological activity.

One of the most compelling aspects of this compound is its versatility in chemical synthesis. The chloro and hydroxyl groups provide multiple sites for functionalization, allowing chemists to tailor its properties for specific applications. For instance, the hydroxyl group can be easily converted into esters, ethers, or other derivatives, while the chloro group can undergo nucleophilic substitution reactions to introduce additional functional moieties. This flexibility makes it an invaluable building block in the synthesis of novel bioactive compounds.

Recent advancements in computational chemistry have also highlighted the potential of 2-(2-Chloro-5-hydroxyphenyl)-6-methylbenzoic acid as a scaffold for drug design. Molecular modeling studies suggest that this compound can interact with various biological targets, including enzymes and receptors involved in metabolic pathways. These interactions may lead to the development of new therapeutic agents with improved efficacy and reduced side effects compared to existing treatments.

The pharmacological profile of this compound is still under investigation, but preliminary data indicate promising activities in several disease models. For example, studies have shown that derivatives of benzoic acid can exhibit anti-inflammatory properties by modulating key signaling pathways such as NF-κB and MAPK. The structural features of 2-(2-Chloro-5-hydroxyphenyl)-6-methylbenzoic acid may enhance its ability to interact with these pathways, potentially leading to more potent therapeutic effects.

Moreover, the compound's stability under various conditions makes it suitable for industrial-scale synthesis and formulation into drug products. Its solubility profile can be optimized through structural modifications, ensuring better bioavailability when administered orally or topically. These characteristics are critical for developing pharmaceuticals that meet regulatory standards and deliver consistent therapeutic outcomes.

In conclusion, 2-(2-Chloro-5-hydroxyphenyl)-6-methylbenzoic acid (CAS No. 1261976-59-3) represents a significant advancement in medicinal chemistry due to its unique structural features and potential applications. As research continues to uncover new therapeutic targets and synthetic methodologies, this compound is poised to play a crucial role in the development of next-generation pharmaceuticals. Its versatility, combined with its favorable physicochemical properties, makes it an exciting prospect for both academic researchers and industry professionals alike.